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Compound of Interest

Compound Name: N,N'-Bis(methoxymethyl)thiourea

Cat. No.: B12736656 Get Quote

N,N'-Bis(methoxymethyl)thiourea: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and potential applications of N,N'-Bis(methoxymethyl)thiourea. The information is

intended for researchers, scientists, and professionals involved in drug development and other

scientific disciplines where thiourea derivatives are of interest.

Chemical Structure and Properties
N,N'-Bis(methoxymethyl)thiourea is an organosulfur compound and a derivative of thiourea.

Its structure features a central thiocarbonyl group with two nitrogen atoms, each substituted

with a methoxymethyl group.

Chemical Structure:

Caption: Chemical structure of N,N'-Bis(methoxymethyl)thiourea.

Table 1: Chemical and Physical Properties of N,N'-Bis(methoxymethyl)thiourea
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Property Value Source

Molecular Formula C5H12N2O2S

Molecular Weight 164.23 g/mol [1]

CAS Number 51872-26-5 [1]

Appearance Resinous substance

SMILES COCNC(=S)NCOC [2]

Predicted XlogP -0.1 [2]

Note: Experimental data on properties such as melting point, boiling point, and solubility are not

readily available in the current literature. The description as a "resinous substance" suggests it

may not have a sharp melting point.[3]

Synthesis and Characterization
A known method for the synthesis of N,N'-Bis(methoxymethyl)thiourea involves the

aminomethylation of thiourea with paraformaldehyde and methanol.[3]

Experimental Protocol: Synthesis
Materials:

Thiourea

Methanol

Paraformaldehyde

Procedure:

A mixture of thiourea (10 mmol), methanol (250 mmol), and paraformaldehyde (25 mmol) is

prepared.[3]

The mixture is stirred for 8 hours at approximately 70 °C.[3]
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The solvent is removed to yield N,N'-Bis(methoxymethyl)thiourea.[3]

Yield: The reported yield for this procedure is not explicitly stated for the thiourea derivative in

the reference, while the urea analog is reported to have a 90% yield.[3]
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Caption: Workflow for the synthesis of N,N'-Bis(methoxymethyl)thiourea.

Characterization Data
Table 2: Spectroscopic Data for N,N'-Bis(methoxymethyl)thiourea
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Technique Data Source

¹H NMR (400 MHz, DMSO-d6)

δ, ppm: 3.19 s (6H, OCH3),

4.84 br. s (4H, HNCH2O), 8.35

br. s (2H, NH)

[3]

Mass Spectrum (MALDI

TOF/TOF)
m/z (Irel, %): 203.110 [M + K]⁺ [3]

Note: Infrared (IR) spectroscopic data for this specific compound is not available in the cited

literature. However, the IR spectra of thiourea derivatives typically show characteristic bands

for N-H, C=S, and C-N stretching.[4][5]

Biological Activity and Potential Applications
While specific biological data for N,N'-Bis(methoxymethyl)thiourea is not currently available,

the broader class of thiourea derivatives has been extensively studied and shown to exhibit a

wide range of biological activities. This suggests that N,N'-Bis(methoxymethyl)thiourea could

be a candidate for investigation in several areas of drug development.

Thiourea derivatives have been reported to possess:

Antimicrobial activity: Including antibacterial and antifungal properties.[6]

Anticancer activity: Some thiourea derivatives have shown cytotoxic effects against various

cancer cell lines.[7][8]

Enzyme inhibition: Thioureas are known to inhibit various enzymes, which is a key

mechanism in many therapeutic agents.

Antiviral activity: Certain derivatives have been investigated for their potential as antiviral

agents.[9]

The methoxymethyl groups in N,N'-Bis(methoxymethyl)thiourea may influence its solubility,

lipophilicity, and ability to form hydrogen bonds, which are critical factors for biological activity

and drug-like properties.
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Potential Biological Activities

Thiourea Derivatives
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Caption: Potential applications of thiourea derivatives in drug development.

Safety and Handling
Specific safety data for N,N'-Bis(methoxymethyl)thiourea is not available. However, based

on the data for the parent compound, thiourea, the following precautions should be considered.

Thiourea is classified as harmful if swallowed and is suspected of causing cancer and

damaging fertility or the unborn child. It is also toxic to aquatic life with long-lasting effects.

Recommended Handling Procedures:

Work in a well-ventilated area, preferably under a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety goggles.

Avoid inhalation of dust or fumes.

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry place.

Conclusion
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N,N'-Bis(methoxymethyl)thiourea is a thiourea derivative with a straightforward synthetic

route. While specific data on its physicochemical properties and biological activity are limited,

the extensive research on related thiourea compounds suggests its potential as a scaffold for

the development of new therapeutic agents. Further research is warranted to fully characterize

this compound and explore its potential applications in medicinal chemistry and other scientific

fields. Researchers should proceed with appropriate safety precautions based on the known

hazards of the thiourea class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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